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Compound of Interest

Compound Name:
Neuropeptide Y (29-64), amide,

human TFA

Cat. No.: B1574824

Get Quote

Executive Summary & Nomenclature Clarification
Critical Note on Nomenclature: In the context of this protocol, NPY (29-64) refers to the mature,

biologically active 36-amino acid Neuropeptide Y.

Prepro-NPY (1-97): The full precursor protein.

Signal Peptide (1-28): Cleaved during processing.

Mature NPY (29-64): The active 36-mer (often labeled commercially as NPY 1-36).

C-Flanking Peptide (67-97): CPON.

This guide details the optimized reconstitution, storage, and handling of this specific 36-amino

acid sequence to prevent common experimental failures such as aggregation, oxidation, and

surface adsorption.
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Understanding the molecular properties of NPY is a prerequisite for successful handling. NPY

is a basic peptide with significant hydrophobic character in its amphipathic alpha-helical region.

Table 1: Molecular Specifications
Property Value / Description Experimental Implication

Sequence
YPSKPDNPGEDAPAEDMARY

YSALRHYINLITRQRY-NH₂

Contains Met17 (Oxidation

risk).

Length 36 Amino Acids
Forms stable secondary

structures (PP-fold).

Molecular Weight ~4272.7 Da
Verify via Mass Spec if activity

is lost.

Isoelectric Point (pI) ~10.5 (Basic)
High Solubility in Acidic Media.

Low solubility at pH > 8.0.

Net Charge (pH 7.0) Positive (+3 to +4)
Adsorbs avidly to negatively

charged glass/plastic surfaces.

Hydrophobicity Amphipathic Helix
Prone to aggregation at high

concentrations (>1 mM).

Reconstitution Protocol
Objective: Solubilize the peptide while minimizing oxidation of Methionine-17 and preventing

loss due to adsorption.

Materials Required[1][2][3][4][5][6][7][8][9][10]
Vessel: Siliconized microcentrifuge tubes or "Protein LoBind" tubes (Eppendorf). DO NOT

use standard polystyrene or glass.

Solvent A (Primary): 0.1% Acetic Acid (v/v) in sterile, endotoxin-free water.

Solvent B (Buffer): PBS or Saline (pH 7.4) + 0.1% BSA (Bovine Serum Albumin).

Atmosphere: Nitrogen or Argon gas (optional but recommended for long-term stock).
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Step-by-Step Methodology
Phase 1: Preparation & Weighing

Equilibration: Allow the lyophilized peptide vial to equilibrate to room temperature (20-25°C)

before opening. This prevents condensation from forming on the hygroscopic powder.

Centrifugation: Briefly centrifuge the vial (10,000 x g for 30 sec) to ensure the peptide pellet

is at the bottom.

Gross vs. Net Weight: Calculate the required solvent volume based on Net Peptide Content,

not the gross weight of the powder (which includes counter-ions and water).

Formula:Volume (mL) = (Gross Weight mg × % Peptide Content) / Target Conc (mg/mL)

Phase 2: Primary Solubilization (Stock Solution)
Target Concentration: 1.0 mg/mL (approx. 234 µM).

Why Acid? NPY is highly basic (pI ~10.5). Reconstituting in neutral water can lead to slow

aggregation. 0.1% Acetic acid protonates the basic residues (Arg/Lys), ensuring electrostatic

repulsion and rapid solubility.

Add 0.1% Acetic Acid directly to the lyophilized pellet.

Do NOT Vortex. Vortexing introduces oxygen (oxidizing Met17) and shear stress.

Dissolve: Gently swirl or pipette up and down (slowly) to dissolve.

Sonication: If visible particles remain, sonicate in a water bath for 15-30 seconds.

Phase 3: Aliquoting & Storage
Divide the stock solution into single-use aliquots (e.g., 10-50 µL) in LoBind tubes.

Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol.

Store: -80°C is preferred. Stable for 6-12 months.

Phase 4: Preparation for Assay (Working Solution)
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Thaw a stock aliquot on ice.

Dilute to working concentration (e.g., 100 nM) using Solvent B (PBS + 0.1% BSA).

Critical: The BSA acts as a "sacrificial protein," coating the plastic walls to prevent NPY

adsorption. Without BSA, you may lose up to 90% of NPY at nanomolar concentrations.

Visualization: Workflow & Mechanism
Diagram 1: Reconstitution Logic Flow
This decision tree ensures the correct solvent is selected based on the peptide's immediate

application.
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Caption: Logic flow for NPY reconstitution, emphasizing the critical branching for solvent

selection and immediate usage versus storage.

Diagram 2: NPY-Y2 Receptor Signaling Pathway
NPY (29-64) acts primarily via the Y2 receptor. Understanding this pathway is essential for

designing downstream functional assays (e.g., cAMP inhibition or Calcium flux).
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Caption: Mechanism of Action. NPY (29-64) binds Y2R, triggering Gi/o coupling which inhibits

Adenylyl Cyclase (lowering cAMP) and modulates ion channels.
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Issue Probable Cause Corrective Action

Precipitation
pH is near pI (10.5) or salt

shock.

Add 10% Acetic Acid dropwise

until clear. Ensure stock is not

made directly in high-salt PBS.

Low Bioactivity Oxidation of Met17.

Check Mass Spec for +16 Da

shift. Use fresh stock; ensure

no vortexing was used.

Inconsistent Data Adsorption to plastic.

Critical: Switch to LoBind

tubes. Ensure 0.1% BSA is in

the assay buffer.

Cell Toxicity Residual organic solvent.

If DMSO was used (not

recommended), keep final

concentration <0.1% in culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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